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Compound of Interest

Compound Name: 1,3-Thiazole-4-carbonyl chloride

CAS No.: 3745-79-7

Cat. No.: B1315904

Get Quote

The 1,3-thiazole ring is a cornerstone heterocyclic motif in drug discovery, recognized by

medicinal chemists as a "privileged scaffold."[1] Its unique electronic properties and ability to

engage in diverse biological interactions have cemented its role in a multitude of therapeutic

areas. Thiazole-containing compounds exhibit a vast spectrum of pharmacological activities,

including anticancer, anti-inflammatory, antibacterial, and antifungal properties.[1][2] This

significance is underscored by the integration of the thiazole core into numerous FDA-approved

drugs.[1]

At the heart of synthesizing many of these critical drug candidates is the formation of a stable

amide bond, linking the thiazole core to other pharmacophores. 1,3-Thiazole-4-carbonyl
chloride (CAS No. 3745-79-7) is a highly valuable reactive intermediate designed for this

purpose. As an acyl chloride, it offers a rapid and efficient means of creating 1,3-thiazole-4-

carboxamides, a substructure prevalent in compounds targeting cancer and neurological

diseases.[3] This guide provides a comprehensive overview of the commercial availability,

synthesis, handling, and strategic application of this key building block for professionals in

pharmaceutical research and development.
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Commercial Availability and Sourcing
1,3-Thiazole-4-carbonyl chloride is available from several specialized chemical suppliers. For

researchers requiring this reagent, sourcing typically involves purchasing from vendors who

specialize in heterocyclic building blocks for research and development purposes. The material

is generally offered in various quantities with purities suitable for laboratory synthesis.

Table 1: Selected Commercial Suppliers of 1,3-Thiazole-4-carbonyl chloride (CAS: 3745-79-

7)

Supplier Product Name CAS Number Purity/Grade Notes

Santa Cruz

Biotechnology,

Inc.

1,3-Thiazole-4-

carbonyl chloride
3745-79-7 Research Grade

Available for

research use.[4]

Apollo Scientific
1,3-Thiazole-4-

carbonyl chloride
3745-79-7 >95% (Typical)

Offers various

pack sizes.

Matrix Scientific

2-Methyl-1,3-

thiazole-4-

carbonyl chloride

55842-53-0 Research Grade

A substituted

analogue,

indicating

availability of the

class.[5]

Jilin Haofei

Import & Export

1,3-Thiazole-4-

carbonyl chloride

3364-80-5

(alternative)
Technical Grade

Supplier of

various chemical

intermediates.

ECHEMI (Conier

Chem&Pharma)

2-(2,3-

dichlorophenyl)-1

,3-thiazole-4-

carbonyl chloride

N/A Trader

Lists various

substituted

analogues.[6]

Note: Availability and specifications are subject to change. Researchers should consult directly

with suppliers for current data and lead times.

Synthesis and Chemical Reactivity
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While commercially available, understanding the synthesis of 1,3-thiazole-4-carbonyl
chloride from its corresponding carboxylic acid is vital for process development and instances

where in-house preparation is preferred. The standard and most effective method is the

treatment of 1,3-thiazole-4-carboxylic acid with a chlorinating agent, most commonly thionyl

chloride (SOCl₂).

Reaction Mechanism: From Carboxylic Acid to Acyl
Chloride
The conversion is a classic nucleophilic acyl substitution. The carboxylic acid's hydroxyl group

is transformed into a superior leaving group. Thionyl chloride is an ideal reagent because the

reaction byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases that can be

easily removed, driving the reaction to completion.[7]

1,3-Thiazole-4-carboxylic Acid

Reactive Chlorosulfite Intermediate

 Nucleophilic Attack 

Thionyl Chloride (SOCl₂)

1,3-Thiazole-4-carbonyl Chloride

 Chloride Attack & Elimination 

SO₂ (g) + HCl (g)

 Fragmentation 

1,3-Thiazole-4-carbonyl Chloride

1,3-Thiazole-4-carboxamide

 Nucleophilic Acyl Substitution 

Primary or Secondary Amine (R-NH₂ or R₂NH) Non-nucleophilic Base (e.g., Pyridine, Et₃N)

HCl Salt of Base

 HCl Scavenger 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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